![molecular formula C8H13N3O2S B6633556 N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide](/img/structure/B6633556.png)
N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide
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Overview
Description
N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide, also known as MPAES, is a chemical compound that has been widely used in scientific research. It is a sulfonamide-based inhibitor that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide is based on its ability to bind to the active site of enzymes and inhibit their activity. It does this by forming a covalent bond with the enzyme, which prevents it from functioning properly. This compound has been shown to be a selective inhibitor of various enzymes, which makes it a valuable tool for studying their biological functions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the enzyme that it inhibits. For example, inhibition of carbonic anhydrases can lead to a decrease in the production of bicarbonate ions, which can affect pH regulation in the body. Inhibition of metalloproteases can affect the remodeling of extracellular matrix proteins, which can affect tissue repair and regeneration. Inhibition of serine proteases can affect blood clotting and immune system function.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide in lab experiments is its selectivity for certain enzymes. This allows researchers to study the biological functions of these enzymes without affecting other enzymes or biological processes. Another advantage is its relatively low toxicity, which makes it suitable for use in vivo experiments.
One limitation of using this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments. Another limitation is its irreversible binding to enzymes, which can make it difficult to reverse its effects once it has been administered.
Future Directions
There are several future directions for research involving N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide. One area of research is the development of more selective inhibitors of specific enzymes. Another area of research is the use of this compound in combination with other drugs to enhance their effectiveness. Finally, the use of this compound in clinical trials for the treatment of various diseases, such as cancer and inflammation, is an area of active research.
Synthesis Methods
The synthesis of N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide is a two-step process. The first step involves the reaction of 2-chloro-N-methylacetamide with pyridine, which produces N-methyl-2-(pyridin-2-ylamino)acetamide. The second step involves the reaction of N-methyl-2-(pyridin-2-ylamino)acetamide with ethanesulfonyl chloride, which produces this compound. The overall yield of this synthesis method is approximately 50%.
Scientific Research Applications
N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide has been widely used in scientific research as an inhibitor of various enzymes, including carbonic anhydrases, metalloproteases, and serine proteases. It has also been shown to be an effective inhibitor of tumor cell growth, angiogenesis, and metastasis. This compound has been used in various in vitro and in vivo experiments to study the role of these enzymes in various biological processes.
properties
IUPAC Name |
N-methyl-2-(pyridin-2-ylamino)ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2S/c1-9-14(12,13)7-6-11-8-4-2-3-5-10-8/h2-5,9H,6-7H2,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZPVQYWXRKWQAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)CCNC1=CC=CC=N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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